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Compound of Interest

Compound Name: Erastin2

Cat. No.: B3026161

Technical Support Center: Erastin2

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the fresh preparation of Erastin2 working solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Erastin2?

Al: Erastin2 is highly soluble in dimethyl sulfoxide (DMSO).[1][2] It is recommended to use
fresh, anhydrous DMSO to prepare stock solutions, as moisture can reduce its solubility.[2]
Erastin2 is insoluble in water.[2]

Q2: How should | prepare a stock solution of Erastin2?

A2: To prepare a stock solution, dissolve Erastin2 powder in fresh DMSO to a desired
concentration, for example, 10 mM or 100 mg/mL.[1] Gentle warming at 37°C or sonication can
aid in dissolution.

Q3: How should | store the Erastin2 stock solution?

A3: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid
repeated freeze-thaw cycles. When stored at -20°C, the stock solution is stable for at least one
month, and for up to two years at -80°C. Protect the solution from light.
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Q4: How do | prepare a working solution from the stock solution for my in vitro experiment?

A4: To prepare a working solution, dilute the DMSO stock solution with your cell culture
medium to the final desired concentration immediately before use. It is crucial to ensure that
the final concentration of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-
induced toxicity to the cells. Aqueous solutions of Erastin2 are not stable and should be used
on the same day they are prepared.

Troubleshooting Guide

Issue

Possible Cause

Solution

Precipitation observed in the

stock solution upon storage.

The stock solution was not
stored properly, or it has

undergone freeze-thaw cycles.

Prepare a fresh stock solution.
Ensure it is aliquoted and
stored at -20°C or -80°C.

Precipitation is observed in the
culture medium after adding

the Erastin2 working solution.

The final concentration of
Erastin2 is too high for the
agueous environment of the
culture medium. The DMSO
concentration might be too low

to maintain solubility.

Lower the final concentration
of Erastin2. Ensure the stock
solution is well-mixed into the
medium. Perform a serial
dilution to reach the final

concentration.

Erastin2 appears to be inactive
or shows reduced activity in

the experiment.

The compound may have
degraded due to improper
storage or handling. The
working solution was not
freshly prepared.

Use a fresh aliquot of the stock
solution to prepare the working
solution immediately before
the experiment. Verify the
activity of a new batch of

Erastin2.

Inconsistent results between

experiments.

Variability in the preparation of
the working solution. Different

final DMSO concentrations.

Standardize the protocol for
preparing the working solution.
Ensure the final DMSO
concentration is consistent

across all experiments.

Experimental Protocols
Preparation of Erastin2 Stock Solution (10 mM)
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» Weigh out the required amount of Erastin2 powder (Molecular Weight: 623.14 g/mol ).
e Add fresh, anhydrous DMSO to the powder to achieve a final concentration of 10 mM.

« If necessary, gently warm the solution at 37°C or use an ultrasonic bath to ensure complete
dissolution.

e Once fully dissolved, aliquot the stock solution into single-use vials.

» Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Erastin2 Working Solution for Cell-Based
Assays

e Thaw a single-use aliquot of the 10 mM Erastin2 stock solution at room temperature.

» Dilute the stock solution in pre-warmed cell culture medium to the desired final concentration
(e.g., 1 uM, 10 pM).

e Ensure the final DMSO concentration in the culture medium does not exceed 0.1%.
» Mix the working solution thoroughly by gentle pipetting.

e Add the freshly prepared working solution to your cells immediately.

Quantitative Data Summary

Parameter Value Reference
Molecular Weight 623.14 g/mol

Solubility in DMSO ~100 mg/mL (~160.48 mM)

Solubility in Water Insoluble

-20°C for up to 1 year; -80°C

Stock Solution Storage
for up to 2 years

Recommended Final DMSO
Concentration in Culture

<0.1%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fresh preparation of Erastin2 working solutions for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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